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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186

A Guide for Researchers and Drug Development
Professionals

This technical guide provides an in-depth overview of 4-(Bromomethyl)heptane, a key
building block in organic synthesis, with a focus on its commercially available sources at 95%
purity. This document is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis.

Commercial Availability

4-(Bromomethyl)heptane with a purity of 95% is available from several specialized chemical
suppliers. The following table summarizes the key information for sourcing this compound.
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Supplier

CAS Number

Molecular
Weight

Purity

Additional
Information

BOC Sciences

101654-29-9

193.12

95+%

Offers the
compound for
research and
development

purposes.[1]

Sigma-Aldrich

101654-29-9

193.13

95%

Distributes
products from
partners such as
AA Blocks, Inc.
and AstaTech,

Inc.

AstaTech, Inc.
(via Sigma-
Aldrich)

101654-29-9

193.13

95%

Available in
guantities such

as 250 mg.

AA Blocks, Inc.
(via Sigma-
Aldrich)

101654-29-9

193.13

95%

Provides the
compound for
research

applications.

Fluorochem

101654-29-9

193.128

95.0%

Supplies the
chemical with
associated safety
and handling

information.[2]

CP Lab Safety

Not Specified

Not Specified

95%

For professional
manufacturing,
research, and
industrial use

only.[3]

Physicochemical Properties
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Property Value

IUPAC Name 4-(bromomethyl)heptane

Synonyms 1-BROMO-2-PROPYLPENTANE, 4-
Bromomethyl-heptane[1]

Molecular Formula C8H17Br[1]

InChl Key ZVWCWXUOSBDXEQ-UHFFFAOYSA-N

Physical Form Pale-yellow to Yellow-brown Liquid

Storage Temperature Room Temperature or 2-8 °C

General Experimental Protocol: Nucleophilic
Substitution Reaction

4-(Bromomethyl)heptane is a primary alkyl bromide and is therefore an excellent substrate for
SN2 reactions. The following is a generalized protocol for a nucleophilic substitution reaction.

Objective: To synthesize a new compound by displacing the bromide ion with a nucleophile.
Materials:

e 4-(Bromomethyl)heptane

e Nucleophile (e.g., sodium azide, sodium cyanide, a thiol, an alcohol, or an amine)

» Aprotic polar solvent (e.g., Dimethylformamide (DMF), Acetonitrile, or Acetone)

e Inert atmosphere (e.g., Nitrogen or Argon)

» Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

e Heating mantle or oil bath

» Reagents for work-up and purification (e.g., water, organic solvent for extraction, drying
agent like magnesium sulfate, silica gel for chromatography)
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Procedure:

o Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the chosen
nucleophile in the aprotic polar solvent.

o Addition of Substrate: To the stirred solution of the nucleophile, add 4-
(Bromomethyl)heptane dropwise at room temperature.

¢ Reaction Conditions: The reaction mixture is then stirred at an appropriate temperature
(ranging from room temperature to reflux, depending on the nucleophile's reactivity) and
monitored by a suitable technique (e.g., Thin Layer Chromatography (TLC) or Gas
Chromatography (GC)).

o Work-up: Upon completion, the reaction is cooled to room temperature and quenched by the
addition of water. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate
or dichloromethane).

 Purification: The combined organic layers are washed with brine, dried over a drying agent,
and the solvent is removed under reduced pressure. The crude product is then purified,
typically by column chromatography on silica gel.
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Caption: Generalized workflow for a nucleophilic substitution reaction.
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Quality Control and Purity Assessment

Ensuring the 95% purity of 4-(Bromomethyl)heptane is critical for its use in synthesis, as
impurities can lead to unwanted side products and lower reaction yields. The logical workflow
for quality control is outlined below.
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Caption: Logical workflow for quality control of 4-(Bromomethyl)heptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182186#commercial-suppliers-of-4-bromomethyl-
heptane-95-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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